5-chloro-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)pyrimidin-2-amine

• IUPAC Name: 5-chloro-N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]pyrimidin-2-amine
• InChI: InChI=1S/C11H10ClN7O/c1-19-6-7(2-16-19)10-17-9(20-18-10)5-15-11-13-3-8(12)4-14-11/h2-4,6H,5H2,1H3,(H,13,14,15)
• InChI Key: CEHSTXBJCHODFB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NOC(=N2)CNC3=NC=C(C=N3)Cl
• Molecular Formula: C11H10ClN7O
• Molecular Weight: 291.70 g/mol
• CAS No.: 2034521-89-4

Description

5-chloro-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)pyrimidin-2-amine is a useful research compound. Its molecular formula is C11H10ClN7O and its molecular weight is 291.7. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

5-Chloro-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)pyrimidin-2-amine and its derivatives are synthesized and characterized for various purposes. In one study, the synthesis, characterization, and crystal study of similar pyrazole derivatives were conducted, highlighting their antitumor, antifungal, and antibacterial pharmacophore sites (Titi et al., 2020).

Antifungal and Antibacterial Potential

Some derivatives of this compound have shown potential as antifungal and antibacterial agents. For instance, the synthesis of pyrimidine linked pyrazole heterocyclics by microwave irradiation revealed their potential against certain microorganisms and insects (Deohate & Palaspagar, 2020).

Combinatorial Chemistry Applications

This compound is also significant in combinatorial chemistry. For example, a study showcased the parallel liquid-phase synthesis of 5-(1H-4-pyrazolyl)-[1,2,4]oxadiazole libraries, demonstrating the potential of these compounds in drug discovery and development (Borisov et al., 2009).

Fungicidal Lead Compound Discovery

In the quest for novel pesticides, a derivative of this compound led to the discovery of a new fungicidal lead compound. This discovery highlights the compound's potential in developing fungicides with unique modes of action (Liu et al., 2023).